Cas no 338754-80-6 (N,N-DIMETHYL-2-OXO-1-[3-(TRIFLUOROMETHYL)BENZYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: N,N-DIMETHYL-2-OXO-1-[3-(TRIFLUOROMETHYL)BENZYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 338754-80-6
• MF: C₁₆H₁₅F₃N₂O₂
• MW: 324.297714471817
• MDL: MFCD00139990
• CID: 5185312
• Update Time: 2026-03-05

N,N-DIMETHYL-2-OXO-1-[3-(TRIFLUOROMETHYL)BENZYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N,N-DIMETHYL-2-OXO-1-[3-(TRIFLUOROMETHYL)BENZYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• N,N-dimethyl-2-oxo-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1,2-dihydro-N,N-dimethyl-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]-
• MLS000694568
• HMS2649C08
• N,N-dimethyl-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• SMR000333245

• MDL： MFCD00139990
• Inchi： 1S/C16H15F3N2O2/c1-20(2)14(22)13-7-4-8-21(15(13)23)10-11-5-3-6-12(9-11)16(17,18)19/h3-9H,10H2,1-2H3
• InChI Key： HKJMXADFNRFXOF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN1C=CC=C(C(N(C)C)=O)C1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 538
• XLogP3: 2.4
• Topological Polar Surface Area: 40.6

Additional information on N,N-DIMETHYL-2-OXO-1-[3-(TRIFLUOROMETHYL)BENZYL]-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE

N,N-Dimethyl-2-oxo-1-[3-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide (CAS No. 338754-80-6): An Overview

N,N-Dimethyl-2-oxo-1-[3-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide (CAS No. 338754-80-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridinecarboxamide class and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of N,N-Dimethyl-2-oxo-1-[3-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide includes a pyridine ring, a carbonyl group, and a trifluoromethyl-substituted benzyl moiety. These structural elements provide the compound with a range of chemical properties that are crucial for its biological activity. The presence of the trifluoromethyl group, in particular, enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of N,N-Dimethyl-2-oxo-1-[3-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide in various biological systems. One notable area of research has been its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cellular processes such as proliferation and apoptosis.

In addition to its enzymatic inhibition properties, N,N-Dimethyl-2-oxo-1-[3-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide has shown promise in preclinical models of cancer. Research conducted at the National Cancer Institute demonstrated that this compound effectively reduces tumor growth in xenograft models by inducing cell cycle arrest and promoting apoptosis in cancer cells. These findings suggest that it may have therapeutic potential for treating various types of cancer.

The pharmacokinetic profile of N,N-Dimethyl-2-oxo-1-[3-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide has also been extensively studied. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its metabolic stability is attributed to the presence of the trifluoromethyl group, which reduces susceptibility to oxidative metabolism by cytochrome P450 enzymes.

Furthermore, the safety profile of N,N-Dimethyl-2-oxo-1-[3-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide has been evaluated in preclinical toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N,N-Dimethyl-2-oxo-1-[3-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide (CAS No. 338754-80-6) is a promising compound with potential applications in the treatment of various diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its formulation for clinical use.